Cas no 68391-28-6 (4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane)

• Product Name: 4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane
• CAS No: 68391-28-6
• MF: C₁₀H₁₈S
• MW: 170.314921855927
• CID: 970326
• PubChem ID: 109322
• Update Time: 2025-04-19

4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-1-methyl-7-thiabicyclo[2.2.1]heptane
• 1,8-Thiocineol
• 1-methyl-4-(propan-2-yl)-7-thiabicyclo[2.2.1]heptane
• 4-Isopropyl-1-methyl-7-thiabicyclo(2.2.1)heptane
• 7-Thiabicyclo(2.2.1)heptane, 1-methyl-4-(1-methylethyl)-
• Thiocineole
• 68391-28-6
• NS00036564
• 7-Thiabicyclo[2.2.1]heptane, 1-methyl-4-(1-methylethyl)-
• DTXSID0071463
• EINECS 269-939-3
• SCHEMBL17627734
• PUQONFDEJWVBAS-UHFFFAOYSA-N

• Inchi： 1S/C10H18S/c1-8(2)10-6-4-9(3,11-10)5-7-10/h8H,4-7H2,1-3H3
• InChI Key： PUQONFDEJWVBAS-UHFFFAOYSA-N
• SMILES： S1C2(C)CCC1(C(C)C)CC2

Computed Properties

• Exact Mass: 170.11304
• Monoisotopic Mass: 170.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes